Cas no 63195-45-9 (5,7-diamino-8-Quinolinol)

5,7-diamino-8-Quinolinol structure
5,7-diamino-8-Quinolinol structure
Product Name:5,7-diamino-8-Quinolinol
CAS No:63195-45-9
MF:C9H9N3O
MW:175.187261343002
CID:390336
PubChem ID:416003
Update Time:2025-04-19

5,7-diamino-8-Quinolinol Chemical and Physical Properties

Names and Identifiers

    • 5,7-diamino-8-Quinolinol
    • 5,7-diaminoquinolin-8-ol
    • 8-Quinolinol, 5,7-diamino-
    • cid_416003
    • BDBM32221
    • DTXSID80328976
    • CHEMBL242108
    • 63195-45-9
    • 5,7-bis(azanyl)quinolin-8-ol
    • Inchi: 1S/C9H9N3O/c10-6-4-7(11)9(13)8-5(6)2-1-3-12-8/h1-4,13H,10-11H2
    • InChI Key: LZKZQHIHBPJQIL-UHFFFAOYSA-N
    • SMILES: OC1=C(C=C(C2=CC=CN=C21)N)N

Computed Properties

  • Exact Mass: 175.074561919g/mol
  • Monoisotopic Mass: 175.074561919g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 0
  • Complexity: 188
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.5
  • Topological Polar Surface Area: 85.2Ų
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